Cas no 2172375-25-4 ((2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride)

• Product Name: (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride
• CAS No: 2172375-25-4
• MF: C₉H₉FO₃S
• MW: 216.229365110397
• CID: 5466226
• PubChem ID: 165501856
• Update Time: 2025-11-06

(2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride
• Z3016380879
• (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride

• Inchi： 1S/C9H9FO3S/c10-14(11,12)6-7-1-2-9-8(5-7)3-4-13-9/h1-2,5H,3-4,6H2
• InChI Key： WSCSDRVPBZKJJS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=C(C=1)CCO2)(=O)(=O)F

Computed Properties

• Exact Mass: 216.02564348 g/mol
• Monoisotopic Mass: 216.02564348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.23
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8

Additional information on (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride

Exploring (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl Fluoride (CAS No. 2172375-25-4): Properties, Applications, and Market Insights

(2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride (CAS No. 2172375-25-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the field of medicinal chemistry and bioconjugation. This compound belongs to the class of benzofuran-based sulfonyl fluorides, which are widely recognized for their unique reactivity and applications in protein labeling and drug discovery. The presence of the methanesulfonyl fluoride moiety makes it a valuable tool for covalent modification of biomolecules, particularly in the development of targeted therapies and chemical probes.

The chemical structure of (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride features a dihydrobenzofuran core, which is known for its pharmacophore properties in drug design. The sulfonyl fluoride group is highly reactive toward nucleophiles, such as serine residues in enzymes, making this compound a promising candidate for activity-based protein profiling (ABPP). Researchers are increasingly exploring its potential in proteomics and chemical biology, where selective covalent modifiers are in high demand.

One of the key applications of (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride is in the development of covalent inhibitors for enzymes involved in disease pathways. For example, its reactivity with serine hydrolases has been leveraged in the study of neurodegenerative disorders and cancer. The compound's ability to form stable adducts with target proteins makes it a valuable asset in high-throughput screening and drug optimization.

In recent years, the demand for sulfonyl fluoride-based reagents has surged due to their compatibility with click chemistry and bioorthogonal reactions. (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride is no exception, as it has been used in conjunction with fluorescent tags and mass spectrometry for protein visualization and quantification. This versatility has positioned it as a go-to reagent for chemical proteomics studies.

The market dynamics for (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride reflect its growing importance in academic research and pharmaceutical development. With the rise of precision medicine and targeted drug delivery, the need for selective covalent modifiers is expected to increase. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand while ensuring high purity and batch-to-batch consistency.

From a synthetic chemistry perspective, the preparation of (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride involves multistep organic synthesis, often starting from 5-bromodihydrobenzofuran or related precursors. Key steps include lithiation, sulfonylation, and fluorination, with careful attention to reaction conditions to avoid side products. The compound's stability and solubility in common organic solvents further enhance its utility in laboratory settings.

Looking ahead, (2,3-Dihydro-1-benzofuran-5-yl)methanesulfonyl fluoride is poised to play a pivotal role in advancing chemical biology and therapeutic discovery. Its unique combination of reactivity and selectivity makes it a standout choice for researchers exploring covalent drug design and protein engineering. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point in cutting-edge research.